Cas no 68172-39-4 (L-PROLINE, 4-HYDROXY-, PHENYLMETHYL ESTER, TRANS-)

• Product Name: L-PROLINE, 4-HYDROXY-, PHENYLMETHYL ESTER, TRANS-
• CAS No: 68172-39-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 3458209
• PubChem ID: 6993393
• Update Time: 2025-06-07

L-PROLINE, 4-HYDROXY-, PHENYLMETHYL ESTER, TRANS- Chemical and Physical Properties

Names and Identifiers

• L-PROLINE, 4-HYDROXY-, PHENYLMETHYL ESTER, TRANS-
• L-Proline, 4-hydroxy-, phenylmethyl ester, (4R)-
• benzyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate
• l-hydroxyproline benzyl ester
• benzyl (2S,4R)-4-hydroxy-2-pyrrolidinecarboxylate
• 68172-39-4
• JRNDKKNYOOZFRT-MNOVXSKESA-N
• AKOS013157205
• SCHEMBL1077276
• trans-Hyp-OBn
• CS-0184637
• H-Hyp-Obzl
• (2S,4R)-4-hydroxy-pyrrolidine-2-carboxylic acid benzyl ester

• Inchi： 1S/C12H15NO3/c14-10-6-11(13-7-10)12(15)16-8-9-4-2-1-3-5-9/h1-5,10-11,13-14H,6-8H2/t10-,11+/m1/s1
• InChI Key： JRNDKKNYOOZFRT-MNOVXSKESA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)[C@@H]1C[C@@H](O)CN1

Computed Properties

• Exact Mass: 221.10519334Da
• Monoisotopic Mass: 221.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Additional information on L-PROLINE, 4-HYDROXY-, PHENYLMETHYL ESTER, TRANS-

Professional Introduction to L-PROLINE, 4-HYDROXY-, PHENYLMETHYL ESTER, TRANS (CAS No. 68172-39-4)

L-PROLINE, 4-HYDROXY-, PHENYLMETHYL ESTER, TRANS (CAS No. 68172-39-4) is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical pathways and has been the subject of extensive research in recent years. The phenylmethyl ester derivative of L-proline with a trans configuration offers distinct advantages in terms of stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The trans configuration of this compound contributes to its enhanced solubility and bioavailability, which are critical factors in drug development. In particular, the presence of the 4-hydroxy group on the proline backbone introduces a level of versatility that allows for further chemical modifications, enabling the synthesis of more intricate molecular architectures. These attributes have positioned this compound as a key player in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of L-proline, 4-hydroxy-, phenylmethyl ester, trans in drug design. Studies have demonstrated that this compound can serve as a scaffold for designing molecules with enhanced binding affinity to target proteins. For instance, its structural motif has been explored in the development of protease inhibitors, which are essential in treating various inflammatory and infectious diseases. The ability to fine-tune the electronic and steric properties of this compound through strategic modifications has opened up new avenues for therapeutic intervention.

In addition to its applications in drug development, L-proline, 4-hydroxy-, phenylmethyl ester, trans has shown promise in the field of biomaterials. Its unique chemical properties make it an excellent candidate for designing biodegradable polymers and hydrogels used in tissue engineering and regenerative medicine. The compound's ability to form stable yet dynamic hydrogen bonds allows for the creation of materials with tailored mechanical and biological properties.

The synthesis of L-proline, 4-hydroxy-, phenylmethyl ester, trans involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation and enzymatic resolution, have been employed to achieve the desired stereoselectivity. These techniques not only improve the efficiency of production but also minimize environmental impact by reducing waste and energy consumption.

From a regulatory perspective, the production and handling of L-proline, 4-hydroxy-, phenylmethyl ester, trans must adhere to stringent quality control measures to ensure safety and efficacy. Regulatory agencies such as the FDA and EMA have established guidelines for the manufacture and testing of pharmaceutical intermediates like this compound. Compliance with these regulations is essential for ensuring that products derived from this compound meet the highest standards of quality and performance.

The future prospects for L-proline, 4-hydroxy-, phenylmethyl ester, trans are promising, with ongoing research exploring its potential applications in areas such as antiviral therapy and cancer treatment. The compound's unique structural features make it an attractive candidate for developing novel therapeutic strategies that target specific disease pathways. As our understanding of molecular interactions continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of today's most pressing medical challenges.

In conclusion, L-proline, 4-hydroxy-, phenylmethyl ester, trans (CAS No. 68172-39-4) is a versatile and highly functional compound with significant implications for pharmaceutical chemistry and biochemistry. Its unique structural properties and broad range of applications make it a valuable asset in drug development, biomaterials science, and beyond. As research continues to uncover new ways to harness its potential, this compound is poised to make substantial contributions to advancements in medicine and biotechnology.